Cas no 422271-10-1 (3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid)

• Product Name: 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid
• CAS No: 422271-10-1
• MF: C₁₅H₉FN₂O₃S
• MW: 316.306965589523
• CID: 5228488
• Update Time: 2025-10-29

3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Quinazolinecarboxylic acid, 3-(2-fluorophenyl)-1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid

• Inchi： 1S/C15H9FN2O3S/c16-10-3-1-2-4-12(10)18-13(19)9-6-5-8(14(20)21)7-11(9)17-15(18)22/h1-7H,(H,17,22)(H,20,21)
• InChI Key： RKNUODKTBUBTHZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(O)=O)=C2)C(=O)N(C2=CC=CC=C2F)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid

Introduction to 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid (CAS No. 422271-10-1) and Its Significance in Modern Pharmaceutical Research

The compound 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid, identified by its CAS number 422271-10-1, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its unique structural features, combining a quinazoline core with fluorine, oxygen, and sulfur substituents, make it a compelling candidate for further exploration in drug discovery and development. This introduction delves into the compound's chemical properties, its potential applications, and how it aligns with the latest advancements in medicinal chemistry.

Quinazoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluorophenyl group in 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid introduces additional functional flexibility, which can modulate the molecule's interactions with biological targets. The sulfanyl moiety further enhances its potential as a pharmacophore by contributing to hydrogen bonding and hydrophobic interactions. These structural elements collectively contribute to the compound's pharmacological profile.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and bioavailability. The fluorophenyl group in this compound is particularly noteworthy, as it has been shown to enhance receptor binding in various therapeutic contexts. For instance, fluorinated quinazolines have been explored as kinase inhibitors, where the fluorine atom can participate in favorable interactions with the active site of the enzyme. This makes 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid a promising scaffold for developing novel kinase inhibitors.

The sulfanyl group at the 2-position of the quinazoline ring adds another layer of complexity to the molecule's biological activity. Sulfur-containing compounds are well-known for their role in modulating enzyme activity and have been extensively studied for their therapeutic potential. In particular, sulfanyl groups can participate in redox reactions and influence protein-protein interactions, making them valuable in designing molecules that target specific biological pathways. The combination of these features in 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid suggests a multifaceted approach to drug design.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate epigenetic processes. Quinazoline derivatives have been implicated in epigenetic mechanisms due to their ability to interact with enzymes involved in histone modification and DNA methylation. The structural features of 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid, particularly the presence of a carboxylic acid group at the 7-position, positions it as a potential epigenetic modulator. This has opened up avenues for exploring its effects on gene expression and cellular differentiation.

Moreover, the compound's potential as an anti-inflammatory agent cannot be overlooked. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has become a key strategy in drug development. Quinazoline derivatives have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The unique structural motifs of 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid may enable it to interact with inflammatory targets more effectively than simpler quinazolines. This has sparked interest in its potential application in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(2-fluorophenyl)-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct this molecule with high precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to efficiently incorporate fluorine and sulfur atoms into the quinazoline core. These synthetic strategies not only enhance yield but also allow for structural modifications that can fine-tune the compound's pharmacological properties.

The pharmacokinetic profile of any drug candidate is crucial for its clinical success. The presence of fluorine atoms can influence metabolic stability by participating in hydrogen bonding with enzymes involved in drug metabolism. Additionally, the sulfanyl group can affect solubility and distribution within the body. Understanding these properties is essential for optimizing formulations and dosing regimens. Computational modeling and experimental studies are being employed to predict and verify how these structural features influence pharmacokinetics.

In conclusion,3-(2-fluorophenyl)-4-oxyo 2-sulfo nyl - 34 - dihy droquin azolin e - 7 - carbox yli c aci d (CAS No . 42 22 71 - 10 - 1) represents an exciting prospect i n pharma ceutical research . Its unique structur al feat ures , combi nati on o f flu or o phen yl , ox ygen , an d sul fer su bstit uents , make i t a promi ssi ng candi date f or deve lopin g no ve dr ugs . Rec ent stu dies i ncl udi ng epigen etic m odulati on an d anti - infl ammatory activi ties highlight s i ts poten tial appl icati ons . With furth er resear ch an d deve lopment , thi s com pound hol d s promi se f or treati ng var ious m edical co nditi ons . p>